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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Tetradecanol-d29. The following procedures and
recommendations are designed to ensure safe handling, storage, and disposal of this
compound.

Physical and Chemical Properties

1-Tetradecanol-d29 is the deuterated form of 1-Tetradecanol (also known as Myristyl alcohol).
While specific data for the deuterated compound is limited, its physical and chemical properties
are expected to be very similar to the non-deuterated form.

Property Value

Appearance White flakes or solid[1]

Melting Point 35-39 °C (lit.)[2]

Boiling Point 289 °C (lit.)[2]

Flash Point >230 °F (>110 °C)|[2]

Density 0.823 g/mL at 25 °C (lit.)[2]

Solubility Insoluble in water; Soluble in ether and alcohol
Vapor Pressure <1 hPa (20 °C)
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Hazard Identification and Personal Protective

Equipment (PPE)

1-Tetradecanol may cause eye, skin, and respiratory tract irritation. It is crucial to use

appropriate personal protective equipment to minimize exposure.

PPE Category

Specification

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin Protection

Wear appropriate protective gloves to prevent
skin exposure. Wear appropriate protective
clothing to prevent skin exposure. Nitrile or butyl
boots are recommended for handling larger

quantities.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced. A full-face respirator is
recommended if exposure limits are exceeded

or symptoms are experienced.

Experimental Protocol: Safe Handling of 1-

Tetradecanol-d29

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.

o Ensure that an eyewash station and a safety shower are readily accessible.
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Before handling, inspect all PPE for integrity.
. Handling the Compound:
Minimize dust generation and accumulation. Avoid generating dusty conditions.
Avoid contact with eyes, skin, and clothing.
Wash hands thoroughly after handling.
. Storage:
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, acid anhydrides, and acid chlorides.

. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid.

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid.

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.

1. Waste Classification:
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e This material and its container must be disposed of as hazardous waste. Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous
waste.

2. Disposal Procedure:
e Collect waste in a suitable, labeled container for disposal.

e Do not allow the chemical to enter drains or surface water as it is very toxic to aquatic
organisms.

¢ Consult with a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Handling 1-Tetradecanol-d29
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Workflow for Safe Handling of 1-Tetradecanol-d29
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Caption: Workflow for Safe Handling of 1-Tetradecanol-d29
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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